molecular formula C15H13FO3 B6401672 3-(3-Ethoxyphenyl)-5-fluorobenzoic acid, 95% CAS No. 1261957-55-4

3-(3-Ethoxyphenyl)-5-fluorobenzoic acid, 95%

Cat. No. B6401672
CAS RN: 1261957-55-4
M. Wt: 260.26 g/mol
InChI Key: IOQYEOIDAGSCNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Ethoxyphenyl)-5-fluorobenzoic acid, hereafter referred to as 3-E5FBA, is a synthetic organic compound with a wide range of uses in scientific research. It is a versatile compound that has been used in a variety of laboratory experiments and can be used to study a range of biochemical and physiological processes.

Scientific Research Applications

3-E5FBA has a wide range of applications in scientific research. It has been used to study the structure and function of proteins, as well as to study the structure and function of enzymes. It has also been used to study the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs. In addition, 3-E5FBA has been used to study the metabolism of drugs, as well as to study the pharmacokinetics of drugs.

Mechanism of Action

The mechanism of action of 3-E5FBA is not well understood. However, it is thought to act as an inhibitor of enzymes, such as cytochrome P450 enzymes. In addition, 3-E5FBA has been shown to interact with proteins, such as G-protein coupled receptors, and it has been proposed that this interaction may be involved in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-E5FBA are not well understood. However, it has been shown to have an inhibitory effect on enzymes, such as cytochrome P450 enzymes, as well as to interact with proteins, such as G-protein coupled receptors. In addition, 3-E5FBA has been shown to have an inhibitory effect on the metabolism of drugs, as well as to have an inhibitory effect on the pharmacokinetics of drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-E5FBA in laboratory experiments is that it is a relatively inexpensive compound. In addition, it is a relatively stable compound, which makes it suitable for use in a wide range of laboratory experiments. However, there are some limitations to using 3-E5FBA in laboratory experiments. For example, it is a relatively weak inhibitor of enzymes and proteins, and it may not be suitable for use in experiments that require a strong inhibitor. In addition, 3-E5FBA is not soluble in water, which may limit its use in some experiments.

Future Directions

There are a number of potential future directions for research involving 3-E5FBA. One potential direction is to further investigate the mechanism of action of 3-E5FBA, as well as to investigate its potential interactions with other molecules. In addition, further research could be conducted to investigate the biochemical and physiological effects of 3-E5FBA, as well as to investigate its potential therapeutic applications. Finally, further research could be conducted to investigate the potential advantages and limitations of using 3-E5FBA in laboratory experiments.

Synthesis Methods

3-E5FBA can be synthesized using a three-step process. The first step involves the reaction of 3-ethoxyphenol and 5-fluoro-2-nitrobenzene-1-sulfonyl chloride in the presence of a base, such as potassium carbonate. This reaction produces 3-(3-ethoxyphenyl)-5-fluoro-2-nitrobenzene-1-sulfonic acid. The second step involves the acidification of the product from the first step with a strong acid, such as hydrochloric acid, to produce 3-(3-ethoxyphenyl)-5-fluorobenzoic acid. The final step involves the purification of the product from the second step by recrystallization.

properties

IUPAC Name

3-(3-ethoxyphenyl)-5-fluorobenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13FO3/c1-2-19-14-5-3-4-10(9-14)11-6-12(15(17)18)8-13(16)7-11/h3-9H,2H2,1H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IOQYEOIDAGSCNI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1)C2=CC(=CC(=C2)F)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13FO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80690024
Record name 3'-Ethoxy-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80690024
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

260.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261957-55-4
Record name 3'-Ethoxy-5-fluoro[1,1'-biphenyl]-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80690024
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.